Cas no 2138334-50-4 (3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester
• CAS No: 2138334-50-4
• MF: C₁₃H₁₇ClN₂O₄
• MW: 300.738082647324
• CID: 5261424
• Update Time: 2025-06-08

3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester

• Inchi： 1S/C13H17ClN2O4/c1-8-10(11(17)19-7-14)5-9(6-15-8)16-12(18)20-13(2,3)4/h5-6H,7H2,1-4H3,(H,16,18)
• InChI Key： RYIVSIXYEHXVOO-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(NC(OC(C)(C)C)=O)C=C1C(OCCl)=O

Additional information on 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester

Introduction to 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester (CAS No. 2138334-50-4)

3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester (CAS No. 2138334-50-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group protected by a tert-butyloxycarbonyl (Boc) moiety, and a chloromethyl ester functional group. These structural elements contribute to its potential applications in drug discovery and development.

The pyridine ring in 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester is a common heterocyclic structure found in many biologically active molecules. Pyridine derivatives are known for their diverse pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the Boc-protected amino group allows for controlled deprotection and subsequent functionalization, making this compound a valuable intermediate in the synthesis of more complex molecules.

The chloromethyl ester functional group in 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester provides additional reactivity and versatility. Chloromethyl esters are often used in organic synthesis as electrophilic intermediates for the formation of new carbon-carbon bonds. This functionality can be exploited to introduce various substituents or linkers, thereby expanding the chemical space of potential therapeutic agents.

Recent studies have highlighted the potential of 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting specific protein-protein interactions (PPIs). These inhibitors have shown promising activity against various diseases, including cancer and neurodegenerative disorders.

In another study, researchers at the University of California demonstrated that 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester can be used to synthesize potent modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. The ability to efficiently synthesize these modulators using this compound has opened new avenues for the development of GPCR-targeted therapies.

The synthetic accessibility and functional versatility of 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester make it an attractive candidate for high-throughput screening (HTS) campaigns. HTS is a widely used technique in drug discovery that involves testing large libraries of compounds for biological activity. By incorporating this compound into HTS libraries, researchers can identify novel hits with potential therapeutic value more efficiently.

Beyond its applications in drug discovery, 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester has also been explored for its use in chemical biology research. Chemical biology is an interdisciplinary field that combines chemistry and biology to understand biological systems at the molecular level. This compound's unique structure and reactivity make it suitable for probing protein function and interactions within living cells.

In conclusion, 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-, chloromethyl ester (CAS No. 2138334-50-4) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its structural features and functional groups offer numerous opportunities for the development of new therapeutic agents and tools for chemical biology studies. As research continues to advance in these areas, this compound is likely to play an increasingly important role in driving innovation and improving human health.